Methyl 5-(4-nitrophenyl)isoxazole-3-carboxylate
Overview
Description
“Methyl 5-(4-nitrophenyl)isoxazole-3-carboxylate” is a chemical compound with the CAS Number: 487034-01-5 . It has a molecular weight of 248.19 . The IUPAC name for this compound is methyl 5-(4-nitrophenyl)-3-isoxazolecarboxylate . It appears as a light yellow to brown solid .
Molecular Structure Analysis
The InChI code for “Methyl 5-(4-nitrophenyl)isoxazole-3-carboxylate” is 1S/C11H8N2O5/c1-17-11(14)9-6-10(18-12-9)7-2-4-8(5-3-7)13(15)16/h2-6H,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“Methyl 5-(4-nitrophenyl)isoxazole-3-carboxylate” is a light yellow to brown solid . The storage temperature for this compound is +4°C .Scientific Research Applications
- Scientific Field : Medicinal Chemistry
- Summary of Application : Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research . Functionalized isoxazole scaffolds show different biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity .
- Results/Outcomes : The core structure of isoxazole has been found in many commercially available drugs . The substitution of various groups on the isoxazole ring imparts different activity .
- Scientific Field : Organic Chemistry
- Summary of Application : Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . It is significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space .
- Results/Outcomes : The core structure of isoxazole has been found in many commercially available drugs . The substitution of various groups on the isoxazole ring imparts different activity .
- Scientific Field : Organic Chemistry
- Summary of Application : Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . It is significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space .
- Results/Outcomes : The core structure of isoxazole has been found in many commercially available drugs . The substitution of various groups on the isoxazole ring imparts different activity .
Safety And Hazards
properties
IUPAC Name |
methyl 5-(4-nitrophenyl)-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O5/c1-17-11(14)9-6-10(18-12-9)7-2-4-8(5-3-7)13(15)16/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PORQPQFJPVHBLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NOC(=C1)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(4-nitrophenyl)isoxazole-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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